Cas no 928-53-0 (2-Butenedinitrile,(2Z)-)

• Product name: 2-Butenedinitrile,(2Z)-
• CAS No: 928-53-0
• MF: C₄H₂N₂
• MW: 78.0720801353455
• CID: 805312
• PubChem ID: 643777

2-Butenedinitrile,(2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedinitrile,(2Z)-
• (Z)-1,2-dicyanoethylene
• (Z)-but-2-enedinitrile
• (2Z)-2-Butenedinitrile
• (2Z)-but-2-enedinitrile
• 2-butenedinitrile, (2Z)-
• (Z)-CH(CN)CH(CN)
• 928-53-0
• DTXSID301034344
• Maleinic acid dinitrile
• 2-Butenedinitrile, (Z)-
• Maleinsaeuredinitril [German]
• Maleonitrile
• Maleinsaeuredinitril

• Inchi： InChI=1S/C4H2N2/c5-3-1-2-4-6/h1-2H/b2-1-
• InChI Key： KYPOHTVBFVELTG-UPHRSURJSA-N
• SMILES： C(=CC#N)C#N

Computed Properties

• Exact Mass: 78.021798
• Monoisotopic Mass: 78.021798
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 47.6

Experimental Properties

• Density: 0.9970 (rough estimate)
• Melting Point: 31.25°C
• Boiling Point: 130.77°C (rough estimate)
• Refractive Index: 1.4449